![molecular formula C19H17N3O3S B2547893 5-(furan-2-yl)-N-((1-methyl-1H-pyrrol-2-yl)methyl)-N-(thiophen-2-ylmethyl)isoxazole-3-carboxamide CAS No. 1286710-62-0](/img/structure/B2547893.png)
5-(furan-2-yl)-N-((1-methyl-1H-pyrrol-2-yl)methyl)-N-(thiophen-2-ylmethyl)isoxazole-3-carboxamide
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Description
5-(furan-2-yl)-N-((1-methyl-1H-pyrrol-2-yl)methyl)-N-(thiophen-2-ylmethyl)isoxazole-3-carboxamide is a useful research compound. Its molecular formula is C19H17N3O3S and its molecular weight is 367.42. The purity is usually 95%.
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Scientific Research Applications
Antiprotozoal Agents Research involving compounds similar to 5-(furan-2-yl)-N-((1-methyl-1H-pyrrol-2-yl)methyl)-N-(thiophen-2-ylmethyl)isoxazole-3-carboxamide has demonstrated significant applications in antiprotozoal therapy. For instance, certain dicationic imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines, structurally related to the compound , have shown strong DNA affinities and considerable in vitro and in vivo activity against Trypanosoma brucei rhodesiense, responsible for African sleeping sickness, and Plasmodium falciparum, the causative agent of malaria (Ismail et al., 2004).
Antimicrobial Activity Compounds analogous to this compound have been explored for their antimicrobial properties. For example, some chitosan Schiff bases, integrated with heteroaryl pyrazole derivatives containing thiophene and furan units, have demonstrated notable antimicrobial activity against a range of bacteria and fungi, including Escherichia coli and Candida albican (Hamed et al., 2020).
Antiallergic Agents Research on thiophene-, pyrrole-, furan-, and benzenecarboxamidotetrazoles, which share structural similarities with the compound of interest, suggests potential applications as antiallergy agents. Some of these compounds have been found to inhibit the release of histamine from human basophils, indicating their potential in treating allergic reactions (Mullican et al., 1991).
Fungicidal Applications Certain aromatic heterocyclic carboxamides, similar in structure to the compound , have been synthesized and assessed for their fungicidal activity. These compounds have shown high activity against gray mold, a common agricultural pathogen, offering a potential application in crop protection (Banba et al., 2013).
Properties
IUPAC Name |
5-(furan-2-yl)-N-[(1-methylpyrrol-2-yl)methyl]-N-(thiophen-2-ylmethyl)-1,2-oxazole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17N3O3S/c1-21-8-2-5-14(21)12-22(13-15-6-4-10-26-15)19(23)16-11-18(25-20-16)17-7-3-9-24-17/h2-11H,12-13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XLSCXVFLFNRJFY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CC=C1CN(CC2=CC=CS2)C(=O)C3=NOC(=C3)C4=CC=CO4 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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